Cas no 1376367-30-4 (4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride)

4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride is a chemically synthesized intermediate with applications in pharmaceutical and organic synthesis. This compound features a pyridine core substituted with methoxy and methyl groups at the 4- and 5-positions, respectively, along with a carboxylic acid functionality at the 2-position, which is stabilized as its hydrochloride salt. Its structural properties make it a valuable building block for the development of bioactive molecules, particularly in medicinal chemistry. The hydrochloride form enhances solubility and stability, facilitating handling and reactivity in synthetic processes. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.
4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride structure
1376367-30-4 structure
Product Name:4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride
CAS No:1376367-30-4
MF:C8H10ClNO3
MW:203.622901439667
CID:2130439
PubChem ID:71755621
Update Time:2025-10-29

4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-5-methylpicolinic acid hydrochloride
    • 4-methoxy-5-methylpyridine-2-carboxylic acid hydrochloride
    • NE52249
    • Z1362754524
    • 4-methoxy-5-methylpyridine-2-carboxylic acid;hydrochloride
    • BS-46479
    • 1376367-30-4
    • DB-358348
    • EN300-102514
    • 4-methoxy-5-methylpyridine-2-carboxylicacidhydrochloride
    • CS-0290700
    • E85105
    • AKOS026726900
    • 4-Methoxy-5-methylpyridine-2-carboxylic Acid HCl
    • SCHEMBL26638664
    • BFC36730
    • 4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride
    • Inchi: 1S/C8H9NO3.ClH/c1-5-4-9-6(8(10)11)3-7(5)12-2;/h3-4H,1-2H3,(H,10,11);1H
    • InChI Key: QTHTYZBKSADJKQ-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1=CC(C(=O)O)=NC=C1C

Computed Properties

  • Exact Mass: 203.0349209g/mol
  • Monoisotopic Mass: 203.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4

4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride Security Information

4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride Pricemore >>

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Additional information on 4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride

4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride: A Comprehensive Overview

4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride, also known by its CAS number 1376367-30-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse applications in drug discovery and organic synthesis. The structure of this compound features a pyridine ring substituted with a methoxy group at the 4-position, a methyl group at the 5-position, and a carboxylic acid group at the 2-position, which is further protonated as its hydrochloride salt.

The synthesis of 4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of transition metal catalysts has significantly improved the yield and selectivity in constructing the pyridine ring system with the desired substituents.

In terms of applications, this compound has shown potential in various areas. One notable application is its role as an intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups—such as the methoxy, methyl, and carboxylic acid groups—makes it highly versatile for further chemical modifications. Researchers have explored its use in developing novel antibiotics, anti-inflammatory agents, and anticancer drugs. For example, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

The pharmacological properties of 4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride have been investigated in recent years. Preclinical studies suggest that this compound may possess antioxidant and anti-proliferative effects, making it a promising candidate for further exploration in disease models. Additionally, its ability to modulate cellular signaling pathways has been highlighted in several research articles published in reputable journals.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise determination of its molecular structure and purity. Recent developments in high-resolution mass spectrometry have further enhanced the accuracy of such analyses.

In conclusion, 4-Methoxy-5-methylpyridine-2-carboxylic acid hydrochloride represents a valuable compound with significant potential in both academic research and industrial applications. Its unique structural features and versatile functional groups make it an attractive target for further exploration in drug discovery and organic synthesis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge.

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